2-Isopropyl-5-methylcyclohexyl (4-(dimethylamino)phenyl)(hydroxy(3,4,5-trimethoxyphenyl)methyl)phosphinate

• IUPAC Name: [[4-(dimethylamino)phenyl]-(5-methyl-2-propan-2-ylcyclohexyl)oxyphosphoryl]-(3,4,5-trimethoxyphenyl)methanol
• InChI: InChI=1S/C28H42NO6P/c1-18(2)23-14-9-19(3)15-24(23)35-36(31,22-12-10-21(11-13-22)29(4)5)28(30)20-16-25(32-6)27(34-8)26(17-20)33-7/h10-13,16-19,23-24,28,30H,9,14-15H2,1-8H3
• InChI Key: WSSDSFWDVHZJIN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C(C1)OP(=O)(C2=CC=C(C=C2)N(C)C)C(C3=CC(=C(C(=C3)OC)OC)OC)O)C(C)C
• Molecular Formula: C28H42NO6P
• Molecular Weight: 519.6 g/mol

Description

2-Isopropyl-5-methylcyclohexyl (4-(dimethylamino)phenyl)(hydroxy(3,4,5-trimethoxyphenyl)methyl)phosphinate is a useful research compound. Its molecular formula is C28H42NO6P and its molecular weight is 519.619. The purity is usually 95%.
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Scientific Research Applications

Organophosphorus Chemistry

Organophosphorus compounds play a significant role in various fields of chemical research, including medicinal chemistry, material science, and catalysis. These compounds are essential in developing novel synthetic methodologies and materials due to their unique reactivity and structural versatility. For example, phosphonate and phosphinate esters are widely used in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. They serve as key intermediates in the formation of carbon-phosphorus bonds, which are pivotal in creating bioactive compounds with potential therapeutic applications (Maier, 1981).

Catalysis and Synthesis

In the realm of catalysis, organophosphorus compounds have been employed as ligands in transition metal complexes to catalyze various chemical reactions, including asymmetric hydrogenation, cross-coupling, and more. These catalysts are crucial for achieving high selectivity and yield in synthetic processes, thereby enhancing the efficiency of chemical production. Phosphine ligands, for instance, are integral to the development of enantioselective synthesis, which is fundamental in producing optically active pharmaceutical ingredients (Brown et al., 1981).

Material Science

Organophosphorus compounds also find applications in material science, particularly in the development of novel materials with unique properties. Phosphinic acid derivatives and their polymers, for example, have been explored for their potential in flame retardancy, metal chelation, and as components in functional materials. These materials could be pivotal in advancing technologies in electronics, energy storage, and environmental remediation (Yamashita et al., 1979).